Cas no 2168522-68-5 (2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• CAS No: 2168522-68-5
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6079796
• PubChem ID: 165521295
• Update Time: 2025-07-02

2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• 2168522-68-5
• EN300-1269517

• Inchi： 1S/C10H15NO2S/c1-3-4-5-8(13)10-11-7(2)9(6-12)14-10/h6,8,13H,3-5H2,1-2H3
• InChI Key： GOQIPHDHMQAZNO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C)N=C1C(CCCC)O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde

Comprehensive Introduction to 2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS No. 2168522-68-5)

2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde is a specialized organic compound with a unique molecular structure that combines a thiazole ring, a hydroxypentyl group, and an aldehyde functional group. This compound, identified by its CAS No. 2168522-68-5, has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science due to its versatile reactivity and potential applications. The presence of both hydroxyl and aldehyde groups makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and functional material development.

In recent years, the demand for thiazole derivatives has surged, driven by their widespread use in pharmaceuticals and bioactive compounds. Researchers are particularly interested in 2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde due to its potential role as a building block for novel therapeutics. For instance, thiazole-containing compounds are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. This aligns with the growing trend of targeting multi-drug resistant pathogens and personalized medicine, which are hot topics in the scientific community and frequently searched in academic databases.

The synthesis and optimization of 2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde often involve advanced techniques such as microwave-assisted synthesis or catalyzed reactions, which are areas of high interest in green chemistry. With the increasing focus on sustainable chemical processes, this compound’s efficient production methods could contribute to reducing environmental impact—a key concern for industries and regulatory bodies. Additionally, its structural features make it a candidate for computational chemistry studies, where researchers use molecular docking and QSAR modeling to predict its biological activity.

Beyond pharmaceuticals, 2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde has potential applications in agrochemicals, such as the development of new pesticides or plant growth regulators. The thiazole moiety is known for its bioactivity, and modifications to its structure can yield compounds with tailored properties. This is particularly relevant given the global push for sustainable agriculture and the need for eco-friendly crop protection solutions, topics that dominate discussions in agricultural research and policy-making.

From a commercial perspective, the compound’s CAS No. 2168522-68-5 serves as a critical identifier for suppliers and researchers seeking high-purity samples. Quality control and analytical characterization (e.g., via HPLC, NMR, or mass spectrometry) are essential to ensure its suitability for various applications. As the scientific community continues to explore its potential, 2-(1-hydroxypentyl)-4-methyl-1,3-thiazole-5-carbaldehyde may emerge as a key player in next-generation chemical innovations, bridging gaps between academia and industry.